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Executive Summary

DL-SERINE (2-13C) is a specialized stable isotope-labeled amino acid utilized primarily as an
internal standard in mass spectrometry (MS) and a tracer in nuclear magnetic resonance
(NMR) metabolomics.[1][2][3] Unlike its naturally abundant counterpart, this isotopomer carries
a Carbon-13 atom at the

-carbon position (C2), creating a distinct mass shift (+1 Da) and a unique NMR chemical shift
that eliminates background interference from endogenous Carbon-12 serine.

This guide provides a technical analysis of the commercial supply chain, critical purity
specifications, and experimental workflows for DL-SERINE (2-13C), specifically targeting
applications in drug development and metabolic flux analysis (MFA).

Part 1: Technical Specifications & Critical Quality
Attributes (CQA)

For high-precision analytical chemistry and metabolic tracking, "high purity" extends beyond
simple chemical assay percentages. It encompasses isotopic enrichment and enantiomeric
definition.
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Chemical & Isotopic Definition

e Compound Name: DL-Serine (2-13C)[1][2][3][41[5][6][7]
e Chemical Formula: HOCH

CH(NH

YCOOH

e Molecular Weight: 106.09 g/mol (Labeled) vs. 105.09 g/mol (Unlabeled)
o CAS Number (Unlabeled): 302-84-1[1][6]

o CAS Number (L-Isomer 2-13C): 89232-76-8 (Note: Specific CAS for the DL-2-13C racemate
is often cited as the unlabeled CAS in commercial catalogs, or defined by the L-isomer CAS
with a "DL" prefix).

Quality Specification Table

Researchers must validate these parameters upon receipt of material to ensure experimental
integrity.
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Parameter

Specification Threshold

Criticality

Isotopic Enrichment

=99 atom %

C

High: Lower enrichment leads
to complex mass spectral
deconvolution and reduced

NMR sensitivity.

Chemical Purity

> 98% (CP)

Medium: Impurities (e.g.,
Glycine, inorganic salts) can

suppress ionization in LC-MS.

Chiral Purity

Racemic (50:50 D:L)

Contextual: Crucial for total
serine quantification;
unsuitable for chiral-specific
metabolic studies unless chiral

separation is employed.

Mass Shift

M+1

High: Must be distinct from
naturally occurring isotopes
(M+1 abundance in nature is
~1.1%).

Appearance

White to off-white crystalline

solid

Low: Visual check for
degradation or moisture

absorption.

Part 2: Commercial Supplier Landscape

The supply chain for DL-SERINE (2-13C) is consolidated, with Cambridge Isotope Laboratories

(CIL) acting as the primary manufacturer and source for many distributors.

Primary Suppliers & Product Codes
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Supplier

Product Code

Pack Sizes

Status

Notes

Cambridge
Isotope Labs
(CIL)

CLM-497

0.1g, 0.5¢, 1g

Active

The industry
standard
reference. High
inventory
reliability.

Eurisotop

CLM-497

Varies

Distributor

Official European
distributor for
CIL; same

technical specs.

Sigma-Aldrich
(Merck)

Inquire

Custom

Variable

Often lists L-
Serine (2-13C)
[Product
604712]. DL-
form often
requires "Stable
Isotope Custom
Synthesis"

request.

Amerigo

Scientific

DL-Serine 2-13C

mg-g

Distributor

Sourcing likely
from primary
isotope

manufacturers.

Procurement Strategy

o Direct vs. Distributor: For US-based labs, ordering directly from CIL (CLM-497) reduces lead

time. For EU/Asia, local distributors like Eurisotop or local CIL offices are preferred to

navigate customs clearance for chemical substances.

e L-vs. DL- Form: Ensure the procurement team does not substitute L-Serine (2-13C)
(Product CLM-1572) for DL-Serine. While the L-form is biologically active, the DL-form is
often required as a cost-effective internal standard for total serine analysis where chiral

separation is not performed.
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Part 3: Experimental Applications & Workflows
Application A: Metabolic Flux Analysis (MFA) via NMR

In cancer metabolism, the conversion of Serine to Glycine is a rate-limiting step in the one-
carbon metabolism cycle. Using DL-Serine (2-13C) allows researchers to track the fate of the

-carbon.
Mechanism:
e Input: DL-Serine (2-13C) enters the cell.

o Enzymatic Conversion: Serine Hydroxymethyltransferase (SHMT) converts Serine to
Glycine.

o Label Fate: The

C label at C2 of Serine becomes the
-carbon (C2) of Glycine.

o Detection:

C-NMR detects the shift from the Serine C2 resonance (~57 ppm) to the Glycine C2
resonance (~42 ppm).

Application B: Internal Standard for LC-MS
Quantification

DL-Serine (2-13C) is an ideal internal standard (IS) for quantifying serine levels in biological
fluids (plasma, CSF).

Protocol: Isotope Dilution Mass Spectrometry (IDMS)
e Sample Prep: Aliquot 100

L of plasma.

e Spike IS: Add 10
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L of 100
M DL-Serine (2-13C).
» Precipitation: Add 400

L cold methanol to precipitate proteins. Centrifuge.

» Derivatization (Optional): Use FMOC or Butyl esterification if retention on C18 is poor.
e LC-MS/MS Analysis: Monitor transitions.
o Endogenous Serine: m/z 106

60 (Fragment)

o IS DL-Serine (2-13C): m/z 107
61 (Fragment)
e Calculation: Ratio of Area

| Area

yields precise concentration, correcting for matrix effects.

Part 4: Pathway Visualization (Graphviz)

The following diagram illustrates the metabolic fate of the

C label from DL-Serine (2-13C) through the SHMT and Serine Dehydratase pathways.
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Figure 1: Metabolic fate mapping of DL-Serine (2-13C). The C2 label (blue) tracks to the alpha-
carbon of Glycine or the carbonyl carbon of Pyruvate.

Part 5: Handling & Stability Protocols

To maintain the "High-Purity" status of DL-SERINE (2-13C) post-procurement, follow these
self-validating storage protocols.

o Hygroscopicity Management: Serine is moderately hygroscopic. Store the primary vial in a
desiccator at Room Temperature (20-25°C). Refrigeration is generally not required for the
solid but is mandatory for agueous stock solutions.

e Stock Solution Preparation:
o Dissolve in 0.1M HCI to enhance stability and antimicrobial resistance.
o Store stocks at -20°C.

o Validation: Periodically check the proton NMR of the stock. Appearance of extra peaks
near 3.8 ppm (unlabeled impurity or degradation) indicates compromised integrity.
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« |sotopic Dilution Verification: Before running a full study, perform a "blank" run with only the
internal standard. Any signal in the unlabeled channel (M+0) indicates either isotopic impurity
or natural abundance interference that must be subtracted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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